BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
(s)-2-Benzylaziridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (s)-2-Benzylaziridine

Cat. No.: B106299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and key applications of (s)-2-Benzylaziridine, a valuable chiral building block in organic
synthesis and drug discovery.

Commercial Availability

(s)-2-Benzylaziridine is readily available from a variety of commercial suppliers in research
and bulk quantities. Purity levels typically range from 95% to over 99%. The following tables
summarize the availability from a selection of suppliers.

Table 1: Commercial Suppliers of (s)-2-Benzylaziridine
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Supplier Purity Available Quantities
Toronto Research Chemicals
1g, 59, 10g
(TRC)
Biosynth Carbosynth 1g, 5g, 10g
Apolloscientific 95% 250mg, 1g
American Custom Chemicals
] 95.00% 1G
Corporation
Ivy Fine Chemicals 5g, 10g, 25¢g, 100g, Bulk
AK Scientific 10g
Fluorochem 95%
Combi-Blocks, Inc. 95%
Henan Fengda Chemical Co., B
99% KG quantities
Ltd.
Career Henan Chemical Co. 99% KG quantities

Data is subject to change and should be verified with the supplier.

Physicochemical Properties

Table 2: Physicochemical Data for (s)-2-Benzylaziridine
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Property Value

CAS Number 73058-30-7

Molecular Formula CoH11N

Molecular Weight 133.19 g/mol
Appearance Colorless liquid

Boiling Point 204.589 °C at 760 mmHg
Density 1.044 g/cm3

Refractive Index 1.568

Flash Point 76.485 °C

Keep in dark place, Sealed in dry, Store in
Storage Temperature
freezer, under -20°C

Soluble in Chloroform (Slightly), Ethanol

Solubilit
Y (Slightly), Methanol (Slightly)

Synthesis and Purification

A common method for the synthesis of (s)-2-benzylaziridine involves the cyclization of a chiral
amino alcohol. The following is a representative experimental protocol.

Experimental Protocol: Synthesis and Purification of
(s)-2-Benzylaziridine

Materials:

(S)-2-amino-3-phenyl-1-propanol (or other suitable chiral amino alcohol)

Sulfuric acid (98%)

Sodium hydroxide (NaOH)

Toluene
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Anhydrous sodium sulfate (Naz2S0a)

Silica gel

Petroleum ether

Ethyl acetate (EtOAC)

Triethylamine (EtsN)
Procedure:
o Formation of the Amino Alcohol Hydrogen Sulfate:

o A cold mixture of sulfuric acid (98%, 10 g) and water (10 mL) is added to the chiral amino
alcohol (100 mmol) in water (10 mL) at 0-5 °C.

o The mixture is heated to 110 °C for 3-4 hours.

o Water is then carefully distilled off in vacuo to afford the solid amino alcohol hydrogen
sulfate.

e Cyclization to (s)-2-Benzylaziridine:

o To the crude amino alcohol hydrogen sulfate, add Toluene (50 mL) and a 25 wt% aqueous
solution of NaOH (50 mL).

o The mixture is heated to reflux overnight.
o After cooling, the organic phase is separated.
o Work-up and Purification:
o The separated organic phase is dried over anhydrous Naz2SOa.
o The solvent is removed under reduced pressure.

o The residue is purified by column chromatography on silica gel.
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o Elution with a mixture of petroleum ether/EtOAc/EtsN (5:1:1, v/v) affords the pure (s)-2-
benzylaziridine as a colorless oil.

Applications in Drug Development

(s)-2-Benzylaziridine is a key intermediate in the synthesis of various biologically active
molecules. Notably, it is utilized in the preparation of renin inhibitors and cannabinoid type 2
(CBZ2) receptor agonists.[1] The chiral aziridine ring serves as a versatile synthon for
introducing nitrogen-containing functionalities with stereochemical control.

Cannabinoid Receptor 2 (CB2) Signaling Pathway

CB2 receptors are G protein-coupled receptors primarily expressed on immune cells. Their
activation is implicated in various physiological processes, including inflammation and pain
modulation. The binding of a CB2 receptor agonist, which can be synthesized using (s)-2-
benzylaziridine as a starting material, initiates a downstream signaling cascade.
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Caption: Simplified signaling pathway of the Cannabinoid Receptor 2 (CB2).

Experimental Workflow: Synthesis of (s)-2-
Benzylaziridine

The following diagram illustrates the key steps in the synthesis and purification of (s)-2-
benzylaziridine.
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Caption: Experimental workflow for the synthesis of (s)-2-Benzylaziridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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